Cas no 1807121-23-8 (2-Bromo-5-chloro-1-fluoro-3-nitrobenzene)

• Product Name: 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene
• CAS No: 1807121-23-8
• MF: C₆H₂BrClFNO₂
• MW: 254.440983295441
• CID: 4708015
• Update Time: 2025-05-26

2-Bromo-5-chloro-1-fluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-2-fluoro-6-nitrobenzene
• 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene

• Inchi： 1S/C6H2BrClFNO2/c7-6-4(9)1-3(8)2-5(6)10(11)12/h1-2H
• InChI Key： QWXZWSZCKBJJID-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1[N+](=O)[O-])Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene

2-Bromo-5-chloro-1-fluoro-3-nitrobenzene (CAS No. 1807121-23-8): An Overview

2-Bromo-5-chloro-1-fluoro-3-nitrobenzene (CAS No. 1807121-23-8) is a multifunctional halogenated aromatic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of bromine, chlorine, fluorine, and nitro substituents, which endow it with a diverse range of chemical properties and potential applications.

The molecular structure of 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene is particularly noteworthy due to its high reactivity and versatility. The presence of the nitro group makes it an excellent electrophilic substrate for various nucleophilic substitution reactions, while the halogen substituents (bromine and chlorine) provide additional reactivity sites for cross-coupling reactions and other synthetic transformations. The fluorine atom, known for its strong electron-withdrawing effect, further modulates the electronic properties of the molecule, making it a valuable intermediate in the synthesis of complex organic molecules.

In the realm of medicinal chemistry, 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene has shown promise as a key intermediate in the development of novel pharmaceuticals. Recent studies have highlighted its potential in the synthesis of bioactive compounds with diverse therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The unique combination of halogens and the nitro group allows for fine-tuning of the pharmacological properties, enabling the design of more effective and selective drugs.

Beyond medicinal applications, 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene has also found utility in materials science. Its high reactivity and versatile functional groups make it an attractive candidate for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials has shown that this compound can be used as a building block for the preparation of functional polymers and organic semiconductors. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic accessibility of 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. A notable method involves the sequential introduction of halogens and the nitro group onto a benzene ring using well-established chemical transformations. This approach ensures high yields and purity, making it suitable for large-scale production.

In terms of environmental and safety considerations, it is important to handle 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene with care due to its reactivity and potential hazards associated with handling aromatic compounds with multiple functional groups. Proper safety protocols should be followed to minimize risks during synthesis and handling.

The ongoing research into 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene continues to uncover new applications and properties. For example, recent studies have explored its use as a precursor for the synthesis of novel catalysts and ligands in homogeneous catalysis. These catalysts have shown improved activity and selectivity in various chemical reactions, opening up new possibilities for industrial processes.

In conclusion, 2-Bromo-5-chloro-1-fluoro-3-nitrobenzene (CAS No. 1807121-23-8) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and high reactivity make it an invaluable intermediate in the development of advanced materials and pharmaceuticals. As research in these fields continues to advance, the importance of this compound is likely to grow further.